Cas no 1142199-45-8 ((4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one)

• Product Name: (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one
• CAS No: 1142199-45-8
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• MDL: MFCD12027808
• CID: 4457399
• PubChem ID: 25220216
• Update Time: 2025-10-30

(4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)-isoxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-[(4-methylphenyl)methylidene]-1,2-oxazol-5-one
• 3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one
• 5(4H)-Isoxazolone, 3-(chloromethyl)-4-[(4-methylphenyl)methylene]-
• LS-02905
• STK505216
• (4E)-3-(chloromethyl)-4-[(4-methylphenyl)methylidene]-4,5-dihydro-1,2-oxazol-5-one
• (4E)-3-(chloromethyl)-4-(4-methylbenzylidene)-1,2-oxazol-5(4H)-one
• H24736
• MFCD12027808
• ALBB-008229
• 1142199-45-8
• AKOS005171867
• (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one

• MDL： MFCD12027808
• Inchi： 1S/C12H10ClNO2/c1-8-2-4-9(5-3-8)6-10-11(7-13)14-16-12(10)15/h2-6H,7H2,1H3
• InChI Key： VUSJRRXBGYNHSH-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=CC2=CC=C(C)C=C2)C(CCl)=N1

Computed Properties

• Exact Mass: 235.0400063Da
• Monoisotopic Mass: 235.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

(4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one Security Information

• Storage Condition：(BD370529)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one

Compound Introduction: (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one (CAS No. 1142199-45-8)

(4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one is a heterocyclic compound with significant potential in pharmaceutical and chemical research. This compound, identified by its CAS number 1142199-45-8, belongs to the isoxazole family, a class of molecules known for their diverse biological activities. The structural features of this compound, including the chloromethyl and 4-methylbenzylidene substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The isoxazole ring in (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one is a key pharmacophore that interacts with biological targets in various ways. Isoxazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloromethyl group enhances the electrophilicity of the molecule, allowing for further functionalization and the development of more complex derivatives. Additionally, the 4-methylbenzylidene moiety introduces aromaticity and potential hydrophobic interactions, which can influence binding affinity and pharmacokinetic profiles.

In recent years, there has been growing interest in leveraging heterocyclic compounds like (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one for the development of novel therapeutic agents. Researchers have been exploring its potential in inhibiting specific enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. The structural versatility of this scaffold allows for modifications that can fine-tune its biological activity, making it a promising candidate for further investigation.

The synthesis of (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The formation of the isoxazole ring typically requires condensation reactions between β-diketones or β-ketoesters with hydroxamic acid derivatives. The introduction of the chloromethyl group can be achieved through chlorination reactions, while the attachment of the 4-methylbenzylidene moiety often involves condensation with appropriate aldehydes or ketones. These synthetic strategies not only showcase the compound's complexity but also demonstrate its synthetic accessibility, which is crucial for large-scale production and derivative development.

The pharmacological properties of (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one have been subjects of extensive research. Preclinical studies have indicated that this compound exhibits notable activity against various disease models. For example, it has shown promise in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, its ability to interact with specific protein targets has led to investigations into its potential as an anticancer agent. The compound's dual functionality, provided by the chloromethyl and 4-methylbenzylidene groups, allows it to engage multiple binding sites on target proteins, enhancing its therapeutic efficacy.

The development of new drug candidates relies heavily on understanding the structure-activity relationships (SAR) of molecules like (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one. By systematically modifying its chemical structure, researchers can optimize its biological activity, solubility, and metabolic stability. Computational modeling techniques have played a crucial role in predicting how structural changes will affect the compound's behavior. These tools help guide synthetic efforts by identifying promising derivatives before they are synthesized in the lab, saving time and resources.

The future prospects for (4E)-3-(Chloromethyl)-4-(4-methylbenzylidene)isoxazol-5(4H)-one are vast. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target them more effectively. This compound represents a versatile platform for developing novel therapeutics across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration in both academic research and industrial drug development pipelines.